N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine

• IUPAC Name: 2-[methyl-(4-propan-2-yl-1,3-benzothiazol-2-yl)amino]acetic acid
• InChI: InChI=1S/C13H16N2O2S/c1-8(2)9-5-4-6-10-12(9)14-13(18-10)15(3)7-11(16)17/h4-6,8H,7H2,1-3H3,(H,16,17)
• InChI Key: JERRRHPXHSILSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C2C(=CC=C1)SC(=N2)N(C)CC(=O)O
• Molecular Formula: C13H16N2O2S
• DSSTOX Substance ID: DTXSID101208040
• Molecular Weight: 264.35 g/mol
• CAS RN: 1353000-12-0

Description

N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine, also known as Pregabalin, is a medication used to treat epilepsy, neuropathic pain, anxiety disorders, and fibromyalgia. Pregabalin is a member of the gabapentinoid class of medications and is structurally related to the neurotransmitter gamma-aminobutyric acid (GABA). In recent years, Pregabalin has gained significant attention in the scientific community due to its potential therapeutic applications and mechanism of action.

Mechanism Of Action

The exact mechanism of action of N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine is not fully understood, but it is believed to bind to the alpha-2-delta subunit of voltage-gated calcium channels in the central nervous system. This binding reduces the release of several neurotransmitters, including glutamate, substance P, and norepinephrine, which are involved in pain signaling and anxiety. By reducing the release of these neurotransmitters, N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine can reduce pain and anxiety symptoms.

Biochemical And Physiological Effects

N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine has been shown to have several biochemical and physiological effects in the body. Studies have shown that N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine can reduce the release of several neurotransmitters, including glutamate, substance P, and norepinephrine. N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response. Additionally, N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine has been shown to increase the levels of GABA in the brain, which can have a calming effect.

Advantages And Limitations For Lab Experiments

N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its potential therapeutic applications. N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine is also readily available and can be easily administered to animals. However, there are some limitations to the use of N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine in lab experiments. N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine can have sedative effects, which can confound behavioral studies. Additionally, N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine can have dose-dependent effects, which can make it difficult to determine the optimal dose for a given experiment.

Future Directions

There are several future directions for research on N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine. One area of interest is the potential use of N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine in the treatment of opioid withdrawal syndrome. Studies have shown that N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine can reduce opioid withdrawal symptoms and may be an effective alternative to traditional opioid replacement therapies. Another area of interest is the potential use of N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine in the treatment of post-traumatic stress disorder (PTSD). Studies have shown that N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine can reduce the symptoms of PTSD and may be an effective adjunct therapy to traditional treatments. Finally, there is interest in the development of novel N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine analogs with improved therapeutic properties.

Scientific Research Applications

N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine has been extensively studied for its potential therapeutic applications in a variety of medical conditions. Studies have shown that N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine is effective in the treatment of epilepsy, neuropathic pain, anxiety disorders, and fibromyalgia. N-(4-isopropyl-1,3-benzothiazol-2-yl)-N-methylglycine has also been studied for its potential use in the treatment of alcohol withdrawal syndrome, restless leg syndrome, and chronic pain associated with multiple sclerosis.